Cas no 136198-41-9 (D-Glucose,2-(acetylamino)-4-O-[2-(acetylamino)-2-deoxy-b-D-galactopyranosyl]-2-deoxy-)

• Product Name: D-Glucose,2-(acetylamino)-4-O-[2-(acetylamino)-2-deoxy-b-D-galactopyranosyl]-2-deoxy-
• CAS No: 136198-41-9
• MF: C₁₆H₂₈N₂O₁₁
• MW: 424.400325775146
• CID: 168940
• PubChem ID: 131941
• Update Time: 2025-07-28

D-Glucose,2-(acetylamino)-4-O-[2-(acetylamino)-2-deoxy-b-D-galactopyranosyl]-2-deoxy- Chemical and Physical Properties

Names and Identifiers

• D-Glucose,2-(acetylamino)-4-O-[2-(acetylamino)-2-deoxy-b-D-galactopyranosyl]-2-deoxy-
• N-acetylgalactosaminyl-1-4-N-acetylglucosamine
• 2-(Acetylamino)-4-O-(2-(acetylamino)-2-deoxy-beta-D-galactopyranosyl)-2-deoxy-D-glucose
• 2-Acetamido-4-O-(2-acetamido-2-deoxygalactopyranosyl)-2-deoxyglucopyranose
• D-Glucose, 2-(acetylamino)-4-O-(2-(acetylamino)-2-deoxy-beta-D-galactopyranosyl)-2-deoxy-
• Galnac-1-4-glcnac
• Lacdinac
• N,N'-Diacetyllactosediamine
• N-[(2S,3R,4R,5R,6R)-2-[(2R,3S,4R,5R)-5-acetamido-1,2,4-trihydroxy-6-oxohexan-3-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide
• 136198-41-9

• Inchi： 1S/C16H28N2O11/c1-6(22)17-8(3-19)12(25)15(9(24)4-20)29-16-11(18-7(2)23)14(27)13(26)10(5-21)28-16/h3,8-16,20-21,24-27H,4-5H2,1-2H3,(H,17,22)(H,18,23)/t8-,9+,10+,11+,12+,13-,14+,15+,16-/m0/s1
• InChI Key： PLJAKLUDUPBLGD-HFMMELOMSA-N
• SMILES： O1[C@H](CO)[C@@H]([C@@H]([C@H]([C@@H]1O[C@H]([C@@H](CO)O)[C@@H]([C@H](C=O)NC(C)=O)O)NC(C)=O)O)O

Computed Properties

• Exact Mass: 424.169
• Monoisotopic Mass: 424.169
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5
• Topological Polar Surface Area: 215Ų

Experimental Properties

• Density: 1.5
• Boiling Point: 927.7°C at 760 mmHg
• Flash Point: 514.8°C
• Refractive Index: 1.585

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides